Cas no 1238062-44-6 (1H-Pyrazole, 5-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Pyrazole, 5-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 1238062-44-6
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 2144777
• Update Time: 2023-11-19

1H-Pyrazole, 5-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• CID 121004847
• 1H-Pyrazole, 5-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C15H18N2O/c1-2-6-13(7-3-1)12-14-9-10-16-17(14)15-8-4-5-11-18-15/h1-3,6-7,9-10,15H,4-5,8,11-12H2
• InChI Key： IKCRXHOKCOFQRB-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C(=CC=N1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 27

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 398.1±37.0 °C(Predicted)
• pka: 2.44±0.19(Predicted)